Cas no 116595-38-1 (2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione
• CAS No: 116595-38-1
• MF: C₁₆H₁₃BrN₂O₂
• MW: 345.190623044968
• MDL: MFCD00087181
• CID: 3061737
• PubChem ID: 2731202
• Update Time: 2025-11-06

2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Bromo-2-methylphenyl)amino)methyl)isoindoline-1,3-dione
• 2-[(4-bromo-2-methylanilino)methyl]isoindole-1,3-dione
• 2-[[(4-BROMO-2-METHYLPHENYL)AMINO]METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
• ALBB-017732
• H32385
• N-(4-BROMO-ORTHO-TOLUIDINOMETHYL)-PHTHALIMIDE
• CS-0335191
• 2-{[(4-bromo-2-methylphenyl)amino]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 116595-38-1
• CCG-237308
• LS-05876
• 2-([(4-Bromo-2-methylphenyl)amino]methyl)-1h-isoindole-1,3(2h)-dione
• MFCD00087181
• AKOS015959916
• 2-{[(4-Bromo-2-methylphenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione
• 1H-isoindole-1,3(2H)-dione, 2-[[(4-bromo-2-methylphenyl)amino]methyl]-
• SB64749
• 2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione

• MDL： MFCD00087181
• Inchi： 1S/C16H13BrN2O2/c1-10-8-11(17)6-7-14(10)18-9-19-15(20)12-4-2-3-5-13(12)16(19)21/h2-8,18H,9H2,1H3
• InChI Key： APQVRLMOTSHLDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 344.01604Da
• Monoisotopic Mass: 344.01604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione

Compound CAS No 116595-38-1: 2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione

The compound with CAS No 116595-38-1, named 2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a unique combination of functional groups, including an isoindole ring system, a bromophenyl group, and an aminomethyl linker. These structural elements contribute to its intriguing chemical properties and make it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The incorporation of the bromophenyl group at the 4-position and methyl substitution at the 2-position introduces steric and electronic effects that modulate the compound's reactivity and selectivity. This makes it an attractive candidate for exploring its role in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents.

One of the most notable aspects of 2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione is its potential in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathways, such as tyrosine kinases and histone deacetylases (HDACs). Its ability to selectively target these enzymes without significant off-target effects underscores its promise as a lead compound for therapeutic development.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The isoindole core provides a rigid framework that can be utilized in the construction of advanced materials with tailored electronic properties. For instance, studies have shown that derivatives of this compound can serve as precursors for organic semiconductors, offering potential applications in flexible electronics and optoelectronic devices.

The synthesis of CAS No 116595-38-1 involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. The use of palladium catalysts has significantly enhanced the efficiency and yield of these reactions, making large-scale production more feasible.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and HRMS (High Resolution Mass Spectrometry). These analyses have provided critical insights into its molecular structure and purity, ensuring its reliability for downstream applications.

Moreover, computational studies employing density functional theory (DFT) have been conducted to investigate the electronic properties and reactivity profiles of this compound. These studies have revealed that the bromophenyl group plays a pivotal role in stabilizing certain reactive intermediates, thereby influencing its interaction with biological targets.

In conclusion, CAS No 116595-38-1, or 2-{(4-Bromo-2-methylphenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione, stands as a remarkable example of how tailored molecular design can lead to compounds with multifaceted applications. Its unique structure, coupled with cutting-edge synthetic methods and computational insights, positions it as a valuable asset in both academic research and industrial development.